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Compound of Interest

Compound Name: 2-Methylindoline

Cat. No.: B143341

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylindoline (CAS
No. 6872-06-6), a vital intermediate in the synthesis of various indole derivatives, dyes, and
pharmaceuticals.[1][2][3][4] Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical and Physical Properties

2-Methylindoline is a colorless to pale yellow or brown liquid.[2][3][4] It is soluble in organic
solvents like chloroform and methanol but has negligible solubility in water.[2]
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Property

Value

Molecular Formula

CoH11N

Molecular Weight 133.19 g/mol [2][5]

Boiling Point 228-229 °C[1][2][6]

Density 1.023 g/mL at 25 °C[1][2][6]

Flash Point 93.4 °C (200.1 °F) - closed cup[7][8]

Refractive Index

n20/D 1.569[1][2][6]

Appearance

Clear, faint yellow to yellow liquid[9] or Colorless

to yellow to brown liquid[2][4]

Solubility

Insoluble in water[9], Soluble in Chloroform,
Methanol[2]

Hazard Identification and GHS Classification

2-Methylindoline is classified as a hazardous substance. The primary hazards are acute

toxicity (oral and dermal), skin irritation, serious eye irritation, and potential for respiratory

irritation.[5][7][8][10]
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GHS Classification

Signal Word

Hazard Statements

Acute Toxicity, Oral (Category
4)

Warning[10] / Danger[7][8]

H302: Harmful if swallowed[5]
[10]

Acute Toxicity, Dermal

(Category 3)

Danger[7][8]

H311: Toxic in contact with

skin

Skin Corrosion/Irritation

(Category 2)

Warning[10]

H315: Causes skin irritation[5]
[10]

Serious Eye Damage/Eye

Irritation (Category 2)

Warning[10]

H319: Causes serious eye
irritation[5][10]

Specific target organ toxicity
(single exposure) (Category 3),

Respiratory tract irritation

Warning[10]

H335: May cause respiratory

irritation[5]

Hazardous to the aquatic
environment, acute hazard

(Category 1)

Danger[7][8]

H400: Very toxic to aquatic life

Note: The signal word and specific hazard classifications may vary slightly between suppliers.

Handling and Storage Precautions

Proper handling and storage are essential to minimize exposure and risk.

Handling:

Do not breathe mist, vapors, or spray.[10]

Use only in a well-ventilated area.[9][12]

Avoid contact with skin, eyes, and clothing.[9][11]

Wash hands thoroughly after handling.[9][10][11]

Keep away from heat, sparks, and open flames.[9]
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o Wear appropriate personal protective equipment (PPE).[9][11]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][11]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]
[10]

o Store in a dark place under an inert atmosphere at room temperature.[2][13]

Emergency Procedures and First Aid

In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[9] Never give anything

Ingestion .
by mouth to an unconscious person.[9] Get
medical aid immediately.[9]
Remove from exposure to fresh air immediately.
) [9] If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Get medical
aid.[9]

Get medical aid. Flush skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[9] Wash

clothing before reuse.[9]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[9]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://mubychem.com/2methylindole.html
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://mubychem.com/2methylindole.html
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://www.fishersci.ca/store/msds?partNumber=AC275880050&productDescription=2-methylindoline-99-thermo-scientific&language=en&countryCode=CA
https://jnfuturechemical.com/product/2-methylindoline-cas%EF%BC%9A6872-06-6/
https://www.bldpharm.com/products/6872-06-6.html
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8169273_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following personal protective equipment is recommended when handling 2-

Methylindoline:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[9][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[9]
[14]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator
when necessary.[9] Follow OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149.[9]

Fire Fighting and Accidental Release Measures

Fire Fighting:

2-Methylindoline is a combustible liquid.[9][15]

Use water spray, dry chemical, chemical foam, or alcohol-resistant foam to extinguish a fire.

[9]

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective gear.[9][10]

During a fire, irritating and highly toxic gases such as carbon monoxide and nitrogen oxides
may be generated.[9][10]

Accidental Release:

Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical
waste container.[9]

Clean up spills immediately, observing precautions in the Protective Equipment section.[9]

Remove all sources of ignition and provide ventilation.[9]
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e Avoid release to the environment.[10]

Stability and Reactivity

 Stability: Stable under normal temperatures and pressures.[9]
e Incompatible Materials: Strong oxidizing agents and strong acids.[9][10]

e Hazardous Decomposition Products: Carbon monoxide, oxides of nitrogen, irritating and
toxic fumes and gases, and carbon dioxide.[9][10]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Methylindoline,
from initial assessment to emergency response.
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Hazard Assessment

Start: Handling 2-Methylindoline

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral, Dermal)
- Skin/Eye Irritation
- Respiratory Irritation
- Aquatic Toxicity

Control MeaTres

Wear Personal Protective Equipment (PPE):
- Safety Goggles

- Gloves
- Lab Coat

Implement Safe Handling Procedures:
- Use in well-ventilated area
- Avoid contact and inhalation
- Keep away from ignition sources

- Respirator (if needed)

Ensure Proper Storage:
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatibles

Emergency Response

Exposure Occurs?

Spill Occurs?

Provide First Aid:

- Ingestion: Give water/milk, seek medical aid
- Inhalation: Move to fresh air, seek medical aid
- Skin: Flush with soap and water
- Eyes: Flush with water

Spill Response:
- Remove ignition sources
- Ventilate area
- Absorb with inert material
- Dispose as chemical waste

End: Safe Handling Complete

Fire Response:
- Use appropriate extinguisher
- Wear SCBA
- Cool containers with water spray

A

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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